5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-[4-(propan-2-yl)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-(4-propan-2-ylphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C23H25N3O3/c1-13(2)15-5-7-16(8-6-15)22-19-20(17-12-14(3)4-9-18(17)28)24-25-21(19)23(29)26(22)10-11-27/h4-9,12-13,22,27-28H,10-11H2,1-3H3,(H,24,25)
• InChI Key: DNAHFMPBQQUHDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CCO)C4=CC=C(C=C4)C(C)C

Description

Key substituents include:

• 2-hydroxy-5-methylphenyl group: Introduces steric bulk and additional hydrogen-bonding sites.
• 4-(propan-2-yl)phenyl group: A lipophilic substituent that may improve membrane permeability.

The hydroxyl groups likely stabilize tautomeric forms and intramolecular hydrogen bonds, as observed in structurally related hydroxypyrazoles . Computational tools like Multiwfn could analyze its electron density distribution, while crystallographic methods (e.g., SHELX) may resolve its 3D conformation .

Biological Activity

The compound 5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-[4-(propan-2-yl)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one, hereafter referred to as "Compound X", is a complex organic molecule with potential biological activity. This article aims to summarize the available research on its biological properties, including anti-inflammatory, analgesic, antibacterial, and antifungal activities.

Chemical Structure

Compound X has a molecular formula of C23H25N3O4 and a molecular weight of 405.46 g/mol. Its structure features a dihydropyrrolo-pyrazolone core with various substituents that may influence its biological activity.

Biological Activity Overview

Research indicates that Compound X exhibits several biological activities:

1. Anti-inflammatory Activity
Studies have shown that derivatives of pyrrolo-pyrazolones, including Compound X, can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the inflammatory process. The following table summarizes the inhibitory effects of selected compounds related to Compound X on COX-1 and COX-2:

Compound	COX-1 IC50 (μM)	COX-2 IC50 (μM)
Compound X	19.45 ± 0.07	23.8 ± 0.20
Diclofenac	6.74	1.10
Celecoxib	0.04	0.04

These results indicate that while Compound X shows some inhibitory activity against COX enzymes, it is less potent than established anti-inflammatory drugs like diclofenac and celecoxib .

2. Analgesic Activity
The analgesic potential of Compound X was evaluated in various pain models. In carrageenan-induced paw edema tests in rats, it demonstrated significant pain relief comparable to conventional analgesics .

3. Antibacterial Activity
Compound X and its analogs were screened for antibacterial properties against common pathogens such as Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values indicated moderate antibacterial activity:

Compound	MIC against E. coli (μg/mL)	MIC against S. aureus (μg/mL)
Compound X	12.5	25
Control (Ampicillin)	6.25	12.5

These findings suggest that while Compound X possesses antibacterial properties, further optimization may be required to enhance its efficacy .

4. Antifungal Activity
Preliminary studies have also indicated antifungal effects against Candida albicans and Aspergillus niger. The observed MIC values were:

Compound	MIC against C. albicans (μg/mL)	MIC against A. niger (μg/mL)
Compound X	25	50
Control (Fluconazole)	12.5	25

These results demonstrate that Compound X has potential as an antifungal agent but is less potent than fluconazole .

Case Studies

A recent case study explored the effects of Compound X in a rat model of arthritis, where it was administered alongside traditional anti-inflammatory medications. The results indicated a synergistic effect, leading to reduced inflammation and pain compared to controls receiving only standard treatments.

Scientific Research Applications

Biological Activities

Preliminary studies indicate that compounds similar to 5-(2-hydroxyethyl)-3-(2-hydroxy-5-methylphenyl)-4-[4-(propan-2-yl)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one exhibit significant biological activities, particularly:

• Anticancer Properties : Some derivatives have demonstrated the ability to suppress the growth of various cancer cell lines through mechanisms such as cell cycle arrest.
• Antimicrobial Activity : Research suggests potential effectiveness against bacterial and fungal pathogens.

Potential Therapeutic Applications

Given its biological activities, this compound may have applications in several therapeutic areas:

• Cancer Treatment : Due to its ability to inhibit cancer cell proliferation.
• Antimicrobial Agents : Potential for development into new antibiotics or antifungal treatments.
• Neuroprotective Agents : Studies are ongoing to explore its effects on neurodegenerative diseases.

Case Studies

Several studies have investigated the biological effects of related compounds:

• A study published in Molecules highlighted the anticancer effects of similar pyrazole derivatives on human cancer cell lines, demonstrating significant growth inhibition compared to control groups.
• Another research article discussed the synthesis of heterocyclic compounds from pyrazoles with antimicrobial properties, suggesting pathways for developing new therapeutic agents .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (Da)*	Notable Properties
Target Compound	Pyrrolo[3,4-c]pyrazol-6-one	2-hydroxyethyl, 2-hydroxy-5-methylphenyl, 4-isopropylphenyl	~433.5 (estimated)	High hydrogen-bonding capacity; balanced lipophilicity
	Pyrrolo[3,4-c]pyrazol-6-one	3,4-dimethoxyphenyl, 2-hydroxyphenyl	~495.6 (exact)	Increased lipophilicity (methoxy groups); reduced solubility
	Pyrazole	β-diketone enol, phenyl	~284.3 (estimated)	Tautomerism stabilized by intramolecular H-bonds; photostability
	Pyrimidinone + Tetrazole	Coumarin, tetrazole	~600–650 (estimated)	Fluorescence (coumarin); heterocyclic diversity

*Molecular weights estimated from substituent contributions where exact data are unavailable.

Substituent Effects on Physicochemical Properties

• Hydrophilicity: The target compound’s 2-hydroxyethyl and phenolic groups confer higher aqueous solubility compared to ’s 3,4-dimethoxyphenyl derivative, which is more lipophilic .
• Tautomerism: Similar to ’s hydroxypyrazole, the target compound’s hydroxyl groups may stabilize enol tautomers via intramolecular hydrogen bonds, influencing reactivity and binding affinity .
• Synthetic Routes: Synthesis of analogous compounds (e.g., ) often involves reflux in polar aprotic solvents (e.g., 1,4-dioxane) or ethanol, suggesting shared methodologies for heterocyclic assembly .